2-[2-(4-Bromo-2-nitrophenyl)propyl]pyridine

• CAS No.: 58754-32-8
• Molecular Formula: C14H13BrN2O2
• Molecular Weight: 321.17 g/mol
• IUPAC Name: 2-[2-(4-bromo-2-nitrophenyl)propyl]pyridine
• InChI: InChI=1S/C14H13BrN2O2/c1-10(8-12-4-2-3-7-16-12)13-6-5-11(15)9-14(13)17(18)19/h2-7,9-10H,8H2,1H3
• InChI Key: JCUIKQMLFFMCRP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=N1)C2=C(C=C(C=C2)Br)[N+](=O)[O-]

Description

2-[2-(4-Bromo-2-nitrophenyl)propyl]pyridine is a useful research compound. Its molecular formula is C14H13BrN2O2 and its molecular weight is 321.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-(p-Bromophenyl)-1-(2-pyridyl)propane (11.5 g., 0.043 mole) is heated in 80 ml. of concentrated nitric acid (specific gravity 1.42, 69-71%) for 4.5 hr. at 80°C. The solution is cooled, quenched in 300 g. of ice, made alkaline with sodium hydroxide, and extracted with ethyl acetate. The extract washed with water and brine, dried over sodium sulfate, and evaporated affords 12.2 g. (88%) of oily nitrated product of sufficient purity to be used in following "step d". Distillation provides analytically pure 2-(4-bromo-2-nitrophenyl)-1-(2-pyridyl)propane, b.p. 172°-176°C. (0.2 mm. Hg.), nD 29 1.5968.